Cas no 851807-76-6 (3-({1-3,5-bis(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine)
3-({1-3,5-bis(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine
- [3,5-bis(trifluoromethyl)phenyl]-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone
- 851807-76-6
- F0630-1715
- AKOS024589420
- (3,5-bis(trifluoromethyl)phenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
- 3-({1-3,5-bis(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine
-
- Inchi: 1S/C18H13F6N3OS/c19-17(20,21)13-6-12(7-14(8-13)18(22,23)24)15(28)27-5-4-26-16(27)29-10-11-2-1-3-25-9-11/h1-3,6-9H,4-5,10H2
- InChI Key: AZZHLLHYEUEGGD-UHFFFAOYSA-N
- SMILES: S(CC1C=NC=CC=1)C1=NCCN1C(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O
Computed Properties
- Exact Mass: 433.06835219g/mol
- Monoisotopic Mass: 433.06835219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 602
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 70.9Ų
3-({1-3,5-bis(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0630-1715-2μmol |
3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine |
851807-76-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0630-1715-5μmol |
3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine |
851807-76-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-1715-10μmol |
3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine |
851807-76-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-1715-20μmol |
3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine |
851807-76-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0630-1715-1mg |
3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine |
851807-76-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0630-1715-2mg |
3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine |
851807-76-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0630-1715-3mg |
3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine |
851807-76-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-1715-4mg |
3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine |
851807-76-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0630-1715-5mg |
3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine |
851807-76-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-1715-10mg |
3-[({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methyl]pyridine |
851807-76-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-({1-3,5-bis(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 3-({1-3,5-bis(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine
Compound CAS No 851807-76-6: A Comprehensive Overview
The compound with CAS No 851807-76-6, known as 3-({1-[3,5-bis(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological properties. In this article, we delve into the details of its structure, synthesis, and recent advancements in its application.
Structure and Key Features
The molecular structure of 3-{[1-(3,5-bis(trifluoromethyl)benzoyl)-4,5-dihydroimidazol-2-yl]sulfanyl}methylpyridine is characterized by a pyridine ring substituted with a sulfanyl group attached to a dihydroimidazole moiety. The dihydroimidazole ring is further substituted with a benzoyl group that bears two trifluoromethyl groups at the 3 and 5 positions. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical and biological applications.
The presence of trifluoromethyl groups in the benzoyl substituent introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the dihydroimidazole ring contributes to the molecule's ability to engage in hydrogen bonding and other non-covalent interactions, which are crucial for its potential role in drug design and catalysis.
Synthesis and Characterization
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzoyl derivative followed by its coupling with an imidazole derivative. The key steps include nucleophilic substitution reactions and cyclization processes to form the dihydroimidazole ring. The final product is purified using chromatographic techniques such as high-performance liquid chromatography (HPLC) to ensure high purity.
Characterization of the compound is carried out using a combination of spectroscopic techniques including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide detailed insights into the molecular structure, confirming the presence of all functional groups and their relative positions.
Recent Research Findings
Recent studies have highlighted the potential of CAS No 851807-76-6 in various areas of chemical research. For instance, researchers have explored its role as a ligand in metal-catalyzed reactions, where its ability to coordinate with transition metals has been exploited for catalytic applications. Additionally, its unique electronic properties have made it a candidate for use in organic electronics.
In the field of medicinal chemistry, this compound has shown promise as a lead molecule for drug development. Its ability to modulate specific biological pathways has been investigated in preclinical studies, suggesting potential applications in treating conditions such as cancer and inflammatory diseases.
Applications in Drug Discovery
The compound's structural features make it an attractive candidate for drug discovery efforts. Its trifluoromethyl-substituted benzoyl group provides opportunities for tuning pharmacokinetic properties such as solubility and bioavailability. Furthermore, its dihydroimidazole moiety can serve as a scaffold for incorporating additional functional groups to enhance binding affinity to target proteins.
Preliminary studies have demonstrated that CAS No 851807-76-6 exhibits selective binding to certain protein targets involved in cellular signaling pathways. This selectivity suggests that it could be developed into a potent inhibitor or activator depending on the therapeutic target.
Future Directions
As research on CAS No 851807-76-6 continues to evolve, several promising avenues are emerging. One area of focus is optimizing its pharmacokinetic profile through structural modifications aimed at improving stability and reducing off-target effects. Additionally, efforts are underway to explore its potential as a component in combination therapies targeting complex diseases such as cancer and neurodegenerative disorders.
In conclusion, CAS No 851807-76-6, or 3-{[1-(3,5-bis(trifluoromethyl)benzoyl)-4,5-dihydroimidazol-2-yl]sulfanyl}methylpyridine, represents a versatile platform for advancing chemical research across multiple disciplines. Its unique structure and functional groups offer exciting opportunities for innovation in drug discovery and materials science.
851807-76-6 (3-({1-3,5-bis(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazol-2-yl}sulfanyl)methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)